Cas no 128886-88-4 (4-3-(Trifluoromethyl)-3H-diazirin-3-ylbenzaldehyde)

4-(3-(Trifluoromethyl)-3H-diazirin-3-yl)benzaldehyde is a versatile photoreactive crosslinking agent widely used in chemical biology and proteomics research. Its key advantage lies in the diazirine functional group, which generates highly reactive carbene intermediates upon UV irradiation, enabling efficient covalent binding to proximal biomolecules. The trifluoromethyl group enhances stability and reactivity, while the benzaldehyde moiety allows further derivatization via Schiff base formation or reductive amination. This compound is particularly valuable for studying protein-protein interactions, ligand-receptor binding, and molecular labeling due to its small size, minimal steric interference, and ability to form stable crosslinks. Its photoreactivity is controllable, making it suitable for time-resolved experiments. The compound is typically used in photoaffinity labeling applications where precise spatial and temporal control over crosslinking is required.
4-3-(Trifluoromethyl)-3H-diazirin-3-ylbenzaldehyde structure
128886-88-4 structure
Product Name:4-3-(Trifluoromethyl)-3H-diazirin-3-ylbenzaldehyde
CAS No:128886-88-4
MF:C9H5F3N2O
MW:214.144012212753
MDL:MFCD22683681
CID:1060760
PubChem ID:11333359
Update Time:2025-10-12

4-3-(Trifluoromethyl)-3H-diazirin-3-ylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 4-[3-(Trifluoromethyl)-3H-diazirin-3-yl]benzaldehyde
    • 4-[3-(Trifluoromethyl)-3H-diazirin-3-yl]benzaldehyde
    • 4-[3-(trifluoromethyl)diazirin-3-yl]benzaldehyde
    • Benzaldehyde, 4-[3-(trifluoroMethyl)-3H-diazirin-3-yl]-
    • 4-[3-(trifluoromethyl)-3h-diazirin-3-yl] benzaldehyde
    • BS-49761
    • I9Y0SS65WG
    • SCHEMBL2444276
    • 128886-88-4
    • A929145
    • 4-(3-(Trifluoromethyl)-3H-diazirin-3-yl)benzaldehyde
    • MFCD22683681
    • 4-(3-trifluoromethyl-3H-diazirine-3-yl)benzaldehyde
    • Benzaldehyde, 4-(3-(trifluoromethyl)-3H-diazirin-3-yl)-
    • EN300-129274
    • DTXSID00462649
    • Z1618030944
    • 4-[3-(Trifluoromethyl)-3H-diaziren-3-yl]benzaldehyde
    • UNII-I9Y0SS65WG
    • DB-228823
    • CS-0008637
    • 4-3-(Trifluoromethyl)-3H-diazirin-3-ylbenzaldehyde
    • MDL: MFCD22683681
    • Inchi: 1S/C9H5F3N2O/c10-9(11,12)8(13-14-8)7-3-1-6(5-15)2-4-7/h1-5H
    • InChI Key: MLXUIWNFGIROFY-UHFFFAOYSA-N
    • SMILES: FC(C1(C2C=CC(C=O)=CC=2)N=N1)(F)F

Computed Properties

  • Exact Mass: 214.03500
  • Monoisotopic Mass: 214.03539727g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 286
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 41.8Ų

Experimental Properties

  • Density: 1.46±0.1 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 250.3±50.0 ºC (760 Torr),
  • Flash Point: 102.6±19.7 ºC,
  • Solubility: Very slightly soluble (0.15 g/l) (25 º C),
  • PSA: 41.79000
  • LogP: 1.55120

4-3-(Trifluoromethyl)-3H-diazirin-3-ylbenzaldehyde Pricemore >>

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4-3-(Trifluoromethyl)-3H-diazirin-3-ylbenzaldehyde Production Method

Additional information on 4-3-(Trifluoromethyl)-3H-diazirin-3-ylbenzaldehyde

Introduction to 4-3-(Trifluoromethyl)-3H-diazirin-3-ylbenzaldehyde (CAS No: 128886-88-4)

4-3-(Trifluoromethyl)-3H-diazirin-3-ylbenzaldehyde, identified by the CAS number 128886-88-4, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the class of diazirine derivatives, which are widely recognized for their unique photochemical properties and utility in various biochemical applications. The presence of a trifluoromethyl group in its molecular structure enhances its reactivity and stability, making it a valuable tool for synthetic chemistry and molecular labeling.

The benzaldehyde moiety in the compound’s name is another key feature that contributes to its versatility. Benzaldehyde derivatives are well-documented for their role in the synthesis of complex organic molecules, including pharmaceuticals and agrochemicals. The combination of these structural elements—trifluoromethyl, diazirine, and benzaldehyde—makes 4-3-(Trifluoromethyl)-3H-diazirin-3-ylbenzaldehyde a compound of great interest for researchers exploring novel methodologies in drug discovery and molecular imaging.

In recent years, advancements in photochemistry have led to the development of diazirine-based compounds as photoactivatable probes. These probes are particularly useful for covalent labeling of biological targets, such as proteins and nucleic acids, under controlled irradiation conditions. The photoreactive nature of the diazirine group allows for the formation of stable covalent bonds upon exposure to ultraviolet light, facilitating the study of protein-protein interactions, protein localization, and other dynamic processes within cells.

The trifluoromethyl group in 4-3-(Trifluoromethyl)-3H-diazirin-3-ylbenzaldehyde not only influences its electronic properties but also enhances its metabolic stability, a crucial factor in pharmaceutical applications. This feature makes it an attractive candidate for designing probes that require prolonged half-life in biological systems. Furthermore, the benzaldehyde component can participate in condensation reactions with various nucleophiles, enabling the synthesis of conjugates with different biological moieties.

Current research in the field of chemical biology has highlighted the importance of diazirine derivatives in developing tools for proteomics and interactomics studies. For instance, studies have demonstrated the utility of diazirine-linked affinity matrices for isolating protein complexes from cell lysates. The specificity and efficiency of these methods rely on the high reactivity and selectivity of diazirine groups upon photoactivation. 4-3-(Trifluoromethyl)-3H-diazirin-3-ylbenzaldehyde fits well within this framework, offering a robust platform for such applications.

One notable application of this compound is in fluorescence-based assays where diazirine groups are used to crosslink proteins or other biomolecules with fluorophores. The trifluoromethyl-substituted benzaldehyde can be incorporated into probe molecules designed to study conformational changes or interactions involving target proteins. Such probes are invaluable for high-throughput screening and kinetic studies, providing insights into the mechanisms of biological processes at an atomic level.

The synthetic utility of 4-3-(Trifluoromethyl)-3H-diazirin-3-ylbenzaldehyde extends beyond its role as a photoactivatable probe. The compound can serve as a key intermediate in the synthesis of more complex molecules, including those with potential pharmaceutical applications. For example, researchers have explored its use in generating novel ligands for enzyme inhibition studies. The trifluoromethyl group’s electron-withdrawing effect can modulate the reactivity of adjacent functional groups, allowing fine-tuning of binding affinities and selectivities.

In conclusion, 4-3-(Trifluoromethyl)-3H-diazirin-3-ylbenzaldehyde (CAS No: 128886-88-4) represents a significant advancement in the field of photochemical probes and synthetic chemistry. Its unique structural features—combining a trifluoromethyl group with a diazirine-benzaldehyde core—enhance its utility in biological research and drug development. As methodologies evolve to exploit light-driven reactions for molecular labeling and analysis, compounds like this continue to play a pivotal role in unraveling complex biological mechanisms and designing next-generation therapeutics.

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